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Compound of Interest

Compound Name: Bone-1064

Cat. No.: B15135974

Get Quote

Essential Safety and Handling Guide for Bone-
1064
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of Bone-1064, a EuK-based PSMA tetramer bone probe utilized for high-contrast

near-infrared (NIR-II) fluorescence imaging of bone tissue in animal models. Adherence to

these guidelines is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure to Bone-1064. The following table summarizes the required

engineering controls and PPE.
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Control/Equipment Specification Purpose

Engineering Controls
Handle in a well-ventilated

area.

To minimize inhalation of dust

or aerosols.

Eye Protection
Tightly fitting safety goggles

with side-shields.

To protect eyes from splashes

or dust.

Hand Protection Chemical impermeable gloves. To prevent skin contact.

Body Protection
Wear suitable protective

clothing.

To protect skin from accidental

contact.

Respiratory Protection
Use a respirator if dust or

aerosols are generated.

To prevent inhalation if

ventilation is inadequate.

Safe Handling and Storage
Correct handling and storage procedures are critical to maintain the integrity of Bone-1064 and

the safety of laboratory personnel.[1][2]

Procedure Guideline Rationale

Handling

Avoid contact with skin and

eyes. Avoid the formation of

dust and aerosols. Use non-

sparking tools. Prevent fire

caused by electrostatic

discharge steam.

To prevent accidental

exposure and ignition.[1][2]

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place. Store apart

from foodstuff containers or

incompatible materials.

To maintain product stability

and prevent contamination or

reaction.[1][2]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended procedures.[1]

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1][2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill and Disposal Procedures
Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.
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Procedure Guideline

Spill Response

Avoid dust formation. Avoid breathing mist, gas,

or vapors. Avoid contact with skin and eyes. Use

personal protective equipment, including

chemical impermeable gloves. Ensure adequate

ventilation. Remove all sources of ignition.

Evacuate personnel to safe areas. Prevent

further spillage or leakage if it is safe to do so.

Do not let the chemical enter drains.[1][2]

Disposal

Collect and arrange disposal in suitable and

closed containers. Adhered or collected material

should be promptly disposed of in accordance

with appropriate local, state, and federal laws

and regulations. Discharge into the environment

must be avoided.[1][2]

Experimental Workflow for Safe Handling of Bone-
1064
The following diagram outlines the standard operating procedure for safely working with Bone-
1064, from preparation to disposal.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Workspace

Weigh/Measure Bone-1064

Perform Experimental Procedure

Decontaminate Work Area

Segregate Waste

Dispose of Waste per Regulations

In Case of Spill or Exposure

Follow First Aid Measures

Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Bone-1064.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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